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Compound of Interest

Compound Name: Diphosphorus tetraiodide

Cat. No.: B084567

For Researchers, Scientists, and Drug Development Professionals

Diphosphorus tetraiodide (Pzl4) is an inorganic compound with the chemical formula P2la. It
is an orange crystalline solid that serves as a versatile reagent in both inorganic and organic
synthesis.[1][2] This technical guide provides a detailed overview of the physical and chemical
properties of Pzls, including its synthesis, structure, reactivity, and key applications, with a focus
on quantitative data and experimental methodologies.

Physical Properties

Diphosphorus tetraiodide is a solid at room temperature, appearing as orange to red powder
or triclinic needles.[3][4] It is the most stable of the diphosphorus tetrahalides.[1][5] The
compound is sensitive to moisture and should be handled under anhydrous conditions.[6]

Tabulated Physical Data
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Property Value Reference

Molecular Formula P2la [3]

Molecular Weight 569.57 g/mol [31[5]

Appearance Orénge to red c.ry.st.alline LRI
solid/powder, triclinic needles

Melting Point 124-127 °C (decomposes) [31[5]

Crystal System Triclinic [6]

Space Group P-1 [6]

P—P Bond Length 2.230 A [2][5]1[6]

3P NMR (solid state) +127 ppm [6]

31P NMR (in solution) ~+106 ppm [6]

P-P Bond Dissociation Energy ~200 kJ/mol [6]

Chemical Properties and Reactivity

Diphosphorus tetraiodide is a notable compound where phosphorus exists in the +2

oxidation state.[1][2] Its chemistry is characterized by the reactivity of both the phosphorus-

phosphorus and phosphorus-iodine bonds. It acts as a potent deoxygenating agent and a

reducing agent in various chemical transformations.[1][6]

Key Chemical Reactions

o Reaction with Bromine: Pzl4 undergoes halogen exchange reactions with bromine, forming

mixed phosphorus trihalides with the general formula Pls-nBrn.[1][6]

o Oxidation with Sulfur: It reacts with sulfur to form P2Szl4, a compound that retains the P-P

covalent bond.[1][2][6]

o Hydrolysis: Diphosphorus tetraiodide is sensitive to moisture and undergoes hydrolysis. It

is a key intermediate in the formation of phosphonium iodide (PHal) in reactions involving
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elemental phosphorus and water.[6] The hydrolysis involves a nucleophilic attack by water
on the P-I bonds.[6]

o Lewis Base Activity: The phosphorus atoms in Pzla can donate electron density, allowing it to
act as a Lewis base with suitable Lewis acids.[6]

Applications in Organic Synthesis

Pzla is a valuable reagent in organic chemistry, primarily for its deoxygenating capabilities
under mild conditions.[6] Key applications include:

Deprotection: Conversion of acetals and ketals back to their parent aldehydes and ketones.

[1](216]

o Alkene Synthesis: Conversion of epoxides into alkenes and glycols into trans-alkenes (Kuhn-
Winterstein reaction).[1][6]

 Nitrile Formation: Dehydration of aldoximes to their corresponding nitriles.[1][2][6]
e Cyclization: Cyclization of 2-aminoalcohols to form aziridines.[1][6]

o Bromination: Decarboxylative bromination of a,3-unsaturated carboxylic acids to yield
unsaturated bromides.[6]

Experimental Protocols
Synthesis of Diphosphorus Tetraiodide

Several methods are established for the synthesis of Pzla.

1. Disproportionation of Phosphorus Triiodide (Pls): This method involves the disproportionation
of Pl in a dry ether solvent.[2][5]

e Reaction: 2 Plz - Pzla + |2
e Protocol:

o In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve
phosphorus triiodide in anhydrous diethyl ether.
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o Gently heat the solution to reflux. The less soluble P2l4 will precipitate out of the solution.

o After the reaction is complete (indicated by the cessation of iodine evolution), cool the
mixture to room temperature.

o Filter the orange-red crystals of Pzls under an inert atmosphere.
o Wash the crystals with cold, dry ether and dry under vacuum.

2. Reaction of Phosphorus Trichloride (PCls3) with Potassium lodide (KI): This synthesis is
performed under anhydrous conditions.[2][5]

e Protocol:

o In a three-necked flask fitted with a mechanical stirrer, dropping funnel, and a reflux
condenser, place a suspension of finely powdered potassium iodide in anhydrous hexane.

o Slowly add a solution of phosphorus trichloride in hexane from the dropping funnel with
vigorous stirring.

o After the addition is complete, reflux the mixture for several hours.

o Cool the reaction mixture and filter to remove potassium chloride and unreacted
potassium iodide.

o Evaporate the solvent from the filtrate under reduced pressure to obtain crude P2la.

o Recrystallize the product from a suitable solvent like carbon disulfide.

Characterization Techniques

» Single-Crystal X-ray Diffraction (XRD): Confirms the centrosymmetric structure, P-P bond
length of 2.230 A, and covalent P-I bonds.[6]

e Raman Spectroscopy: Identifies vibrational modes of the P-P bond (around 350 cm~1) and
P-I stretching (around 200 cm~1).[6]

« Infrared (IR) Spectroscopy: Useful for detecting impurities such as residual Pls.[6]
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¢ 3P Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the
chemical environment and bonding of the phosphorus atoms. Solid-state 3P NMR shows an
isotropic chemical shift of +127 ppm, while in solution, the shift is approximately +106 ppm.

[6]
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Caption: Synthetic routes to Diphosphorus Tetraiodide.
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Caption: Simplified Hydrolysis Pathway of P2la.
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Caption: General Workflow for Deoxygenation Reactions using P2la.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084567#physical-and-chemical-properties-of-p-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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